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Compound of Interest

Compound Name: 5,9-Dioxodecanoic acid

Cat. No.: B15475448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,9-Dioxodecanoic acid is a dicarbonyl compound containing a carboxylic acid functional

group. Its structure suggests potential for diverse chemical reactivity and biological activity,

making a thorough understanding of its physicochemical properties essential for its application

in research and development. This document provides a summary of the computed

physicochemical properties of 5,9-Dioxodecanoic acid, alongside generalized experimental

protocols for the determination of key characteristics. Due to a lack of available experimental

data in peer-reviewed literature, this guide combines computational predictions with

established methodologies for similar chemical entities.

Data Presentation: Computed Physicochemical
Properties
The following table summarizes the computationally predicted physicochemical properties for

5,9-Dioxodecanoic acid, primarily sourced from its PubChem entry (CID 138029). These

values are calculated and should be considered as estimates pending experimental

verification.
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Property Value Source

Molecular Formula C10H16O4 PubChem

Molecular Weight 200.23 g/mol PubChem

IUPAC Name 5,9-dioxodecanoic acid PubChem

Canonical SMILES CC(=O)CCC(CCCC(=O)O)=O PubChem

InChI

InChI=1S/C10H16O4/c1-

7(11)4-2-8(12)5-3-6-

9(13)14/h2-6H2,1H3,(H,13,14)

PubChem

InChIKey
YZYXWSVFYZJBLG-

UHFFFAOYSA-N
PubChem

XLogP3 0.8 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 7 PubChem

Exact Mass 200.10485899 g/mol PubChem

Monoisotopic Mass 200.10485899 g/mol PubChem

Topological Polar Surface Area 71.1 Å² PubChem

Heavy Atom Count 14 PubChem

Complexity 227 PubChem

Experimental Protocols
While specific experimental data for 5,9-Dioxodecanoic acid is not readily available, the

following are detailed, standard methodologies for determining the key physicochemical

properties of related organic acids.

Melting Point Determination
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The melting point of a solid is a crucial indicator of its purity.

Methodology: Capillary Melting Point Apparatus

Sample Preparation: A small amount of the crystalline 5,9-Dioxodecanoic acid is finely

powdered. The open end of a capillary tube is tapped into the powder, and the tube is

inverted and tapped to pack the sample into the sealed end, aiming for a sample height of 2-

3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus alongside a calibrated thermometer.

Heating: The sample is heated at a steady rate of 1-2 °C per minute.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid crystal disappears (completion of melting) are recorded.

This range is reported as the melting point.[1][2][3] A narrow melting range (e.g., < 2 °C) is

indicative of a pure compound.

Boiling Point Determination
For liquid compounds, the boiling point is a key physical constant. Given that 5,9-
Dioxodecanoic acid is likely a solid at room temperature, its boiling point would be determined

under reduced pressure to prevent decomposition.

Methodology: Distillation

Apparatus Setup: A small quantity of the compound is placed in a distillation flask. A

thermometer is positioned such that the top of the bulb is level with the side arm of the

distillation head. The apparatus is connected to a vacuum source.

Heating: The flask is heated gently.

Observation: The temperature at which the liquid boils and the vapor condenses on the

thermometer bulb is recorded as the boiling point at that specific pressure.

Acid Dissociation Constant (pKa) Determination
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The pKa value quantifies the acidity of the carboxylic acid group.

Methodology: Potentiometric Titration

Solution Preparation: A known concentration of 5,9-Dioxodecanoic acid is dissolved in a

suitable solvent, typically water or a water-alcohol mixture.

Titration: A calibrated pH electrode is immersed in the solution. A standardized solution of a

strong base (e.g., NaOH) is added in small, precise increments.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Analysis: A titration curve is generated by plotting pH versus the volume of base added. The

pH at the half-equivalence point (where half of the acid has been neutralized) corresponds to

the pKa of the acid.[4][5]

Solubility Determination
Solubility is determined in various solvents to understand the compound's behavior in different

environments.

Methodology: Shake-Flask Method

Sample Preparation: An excess amount of 5,9-Dioxodecanoic acid is added to a known

volume of a specific solvent (e.g., water, ethanol, DMSO) in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Separation: The suspension is filtered or centrifuged to separate the undissolved solid from

the saturated solution.

Quantification: The concentration of the dissolved compound in the clear supernatant is

determined using a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or by

evaporating the solvent and weighing the residue. This concentration represents the

solubility of the compound in that solvent at that temperature.
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Mandatory Visualization
The following diagrams illustrate logical workflows and relationships relevant to the

physicochemical characterization of 5,9-Dioxodecanoic acid.
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Caption: Workflow for Physicochemical Characterization.
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Caption: Structure-Property Relationships.

Signaling Pathways
A comprehensive search of available scientific literature and databases did not yield any

information on the involvement of 5,9-Dioxodecanoic acid in specific biological signaling

pathways. Further research would be required to investigate its potential biological activities

and interactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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